Cas no 849235-65-0 (2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester
• CAS No: 849235-65-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1829269
• PubChem ID: 57235949
• Update Time: 2025-04-21

2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester
• SCHEMBL1066537
• Ethyl 5-(hydroxymethyl)benzofuran-2-carboxylate
• 5-Hydroxymethyl-benzofuran-2-carboxylic acid ethyl ester
• DB-187452
• SFDNGPKHMKMUMW-UHFFFAOYSA-N
• 849235-65-0

• Inchi： 1S/C12H12O4/c1-2-15-12(14)11-6-9-5-8(7-13)3-4-10(9)16-11/h3-6,13H,2,7H2,1H3
• InChI Key： SFDNGPKHMKMUMW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2C=C(CO)C=CC1=2

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.7Ų